Cas no 887922-00-1 (5H-Cyclopenta[b]pyridin-7-ol, 6,7-dihydro-, 7-benzoate, (7R)-)

5H-Cyclopenta[b]pyridin-7-ol, 6,7-dihydro-, 7-benzoate, (7R)- structure
887922-00-1 structure
Product name:5H-Cyclopenta[b]pyridin-7-ol, 6,7-dihydro-, 7-benzoate, (7R)-
CAS No:887922-00-1
MF:C15H13NO2
MW:239.269223928452
CID:6622126

5H-Cyclopenta[b]pyridin-7-ol, 6,7-dihydro-, 7-benzoate, (7R)- Chemical and Physical Properties

Names and Identifiers

    • 5H-Cyclopenta[b]pyridin-7-ol, 6,7-dihydro-, 7-benzoate, (7R)-
    • Inchi： 1S/C15H13NO2/c17-15(12-5-2-1-3-6-12)18-13-9-8-11-7-4-10-16-14(11)13/h1-7,10,13H,8-9H2/t13-/m1/s1
    • InChI Key： TZNYXOBRWKBPMD-CYBMUJFWSA-N
    • SMILES： C12[C@H](OC(=O)C3=CC=CC=C3)CCC1=CC=CN=2

Experimental Properties

  • Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 387.1±30.0 °C(Predicted)
  • pka: 4.89±0.40(Predicted)

5H-Cyclopenta[b]pyridin-7-ol, 6,7-dihydro-, 7-benzoate, (7R)- Production Method

Synthetic Routes 1

41598-71-4 41598-71-4
98-88-4 98-88-4
887922-00-1 887922-00-1
887921-99-5 887921-99-5
Reaction Conditions
1.1 Catalysts: Copper chloride ,  Borate(1-), bis[(4S)-4,5-dihydro-4-(phenylmethyl)-2-oxazolyl]diethyl-, hydrogen … Solvents: Dichloromethane ;  90 min, rt
1.2 rt → 0 °C
1.3 Reagents: Diisopropylethylamine ;  overnight, 0 °C → rt
Reference
Kinetic resolution of pyridyl alcohols by Cu(II)(borabox)-catalyzed acylation
Roseblade, Stephen J.; Pfaltz, Andreas, Synthesis, 2007, (23), 3751-3753

Synthetic Routes 2

41598-71-4 41598-71-4
98-88-4 98-88-4
887922-00-1 887922-00-1
887921-99-5 887921-99-5
Reaction Conditions
1.1 Catalysts: Cupric chloride ,  Borate(1-), bis[(4S)-4,5-dihydro-4-(phenylmethyl)-2-oxazolyl]diethyl-, hydrogen … Solvents: Dichloromethane ;  2 - 3 h, rt
1.2 rt
1.3 Reagents: Diisopropylethylamine ;  2 h, 0 °C
Reference
Kinetic Resolution of Diols and Pyridyl Alcohols by Cu(II)(borabox)-Catalyzed Acylation
Mazet, Clement; Roseblade, Stephen; Koehler, Valentin; Pfaltz, Andreas, Organic Letters, 2006, 8(9), 1879-1882

5H-Cyclopenta[b]pyridin-7-ol, 6,7-dihydro-, 7-benzoate, (7R)- Raw materials

5H-Cyclopenta[b]pyridin-7-ol, 6,7-dihydro-, 7-benzoate, (7R)- Preparation Products

5H-Cyclopenta[b]pyridin-7-ol, 6,7-dihydro-, 7-benzoate, (7R)- Related Literature

887922-00-1 (5H-Cyclopenta[b]pyridin-7-ol, 6,7-dihydro-, 7-benzoate, (7R)-) Related Products

Recommend Articles

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.